Cas no 1805417-95-1 (2-Bromo-4-fluoro-5-hydroxybenzoyl chloride)

• Product Name: 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride
• CAS No: 1805417-95-1
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4976222
• Update Time: 2025-06-12

2-Bromo-4-fluoro-5-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride

• Inchi： 1S/C7H3BrClFO2/c8-4-2-5(10)6(11)1-3(4)7(9)12/h1-2,11H
• InChI Key： WYSRTEXEEZXTOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)Cl)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride

Recent Advances in the Application of 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride (CAS: 1805417-95-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride (CAS: 1805417-95-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals and chemical probes. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications. Recent studies have highlighted its role in the construction of heterocyclic scaffolds, which are pivotal in drug discovery programs targeting various diseases, including cancer and infectious diseases.

One of the most significant breakthroughs in the application of 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride is its use in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are often implicated in oncogenic signaling pathways. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of a lead candidate with nanomolar potency and improved pharmacokinetic properties. This finding underscores the compound's potential as a versatile building block in medicinal chemistry.

In addition to its role in kinase inhibitor development, 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride has been employed in the design of fluorescent probes for biological imaging. A recent study in Chemical Communications detailed the synthesis of a novel probe based on this compound, which exhibits high selectivity for reactive oxygen species (ROS) in live cells. The probe's unique chemical structure, featuring the bromo and fluoro substituents, enhances its stability and specificity, making it a valuable tool for studying oxidative stress in disease models. This application highlights the compound's utility beyond traditional drug discovery, extending into chemical biology and diagnostic research.

Further investigations into the compound's mechanism of action have revealed its potential as a covalent modifier of biological targets. A 2024 preprint on bioRxiv reported that 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride can form stable adducts with cysteine residues in proteins, enabling the selective targeting of disease-relevant enzymes. This property has been exploited in the development of proteolysis-targeting chimeras (PROTACs), where the compound serves as a warhead to facilitate the degradation of pathogenic proteins. The study's findings suggest that this approach could be broadly applicable to the treatment of protein-misfolding disorders and other challenging therapeutic areas.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride due to its reactivity and sensitivity to moisture. Recent advances in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by enabling precise control over reaction conditions and improving yield and purity. These technological improvements are expected to accelerate the compound's adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, 2-Bromo-4-fluoro-5-hydroxybenzoyl chloride (CAS: 1805417-95-1) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its unique chemical properties, positions it as a critical tool in the development of next-generation therapeutics and research reagents. Future studies are likely to explore its applications in additional therapeutic areas and further optimize its synthetic accessibility for broader use in the field.